![molecular formula C13H15FN2O B8110011 3,6-Diazabicyclo[3.2.1]Octan-3-Yl(3-Fluorophenyl)Methanone](/img/structure/B8110011.png)
3,6-Diazabicyclo[3.2.1]Octan-3-Yl(3-Fluorophenyl)Methanone
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Description
3,6-Diazabicyclo[3.2.1]Octan-3-Yl(3-Fluorophenyl)Methanone is a complex organic compound with the molecular formula C13H15FN2O and a molecular weight of 234.27 g/mol This compound is characterized by its unique bicyclic structure, which includes a diazabicyclo[321]octane core and a fluorophenyl group
Properties
IUPAC Name |
3,6-diazabicyclo[3.2.1]octan-3-yl-(3-fluorophenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FN2O/c14-11-3-1-2-10(5-11)13(17)16-7-9-4-12(8-16)15-6-9/h1-3,5,9,12,15H,4,6-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADLNCSBMZIFKPK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CNC1CN(C2)C(=O)C3=CC(=CC=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Chemical Reactions Analysis
3,6-Diazabicyclo[3.2.1]Octan-3-Yl(3-Fluorophenyl)Methanone undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can convert it into different reduced forms.
Substitution: It can undergo substitution reactions, particularly involving the fluorophenyl group.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
3,6-Diazabicyclo[3.2.1]Octan-3-Yl(3-Fluorophenyl)Methanone has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: Its unique structure makes it a candidate for studying biological interactions and mechanisms.
Industry: Used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3,6-Diazabicyclo[3.2.1]Octan-3-Yl(3-Fluorophenyl)Methanone involves its interaction with specific molecular targets and pathways. The diazabicyclo[3.2.1]octane core is known to interact with various biological receptors, potentially modulating their activity. The fluorophenyl group may enhance its binding affinity and specificity .
Comparison with Similar Compounds
Similar compounds to 3,6-Diazabicyclo[3.2.1]Octan-3-Yl(3-Fluorophenyl)Methanone include other diazabicyclo[3.2.1]octane derivatives and fluorophenyl-containing compounds. These compounds share structural similarities but may differ in their chemical reactivity and biological activity. The unique combination of the diazabicyclo[3.2.1]octane core and the fluorophenyl group in this compound distinguishes it from other related molecules .
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